Cas no 872088-10-3 (Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)-)
872088-10-3 structure
Product Name:Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)-
CAS No:872088-10-3
MF:C13H10ClNO
MW:231.677602291107
MDL:MFCD08437185
CID:720749
PubChem ID:34178836
Update Time:2025-04-19
Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)-
- (6-chloropyridin-3-yl)-(2-methylphenyl)methanone
- (6-CHLOROPYRIDIN-3-YL)-O-TOLYL-METHANONE
- 2-methylphenyl-2-chloropyrid-5-ylketone
- 2-Chloro-5-(2-methylbenzoyl)pyridine
- MFCD08437185
- (6-Chloropyridin-3-yl)(2-methylphenyl)methanone
- AKOS016019680
- 872088-10-3
- DTXSID70653047
- (6-Chloropyridin-3-yl)(o-tolyl)methanone
-
- MDL: MFCD08437185
- Inchi: 1S/C13H10ClNO/c1-9-4-2-3-5-11(9)13(16)10-6-7-12(14)15-8-10/h2-8H,1H3
- InChI Key: PCMVURXUYXTDRG-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C(C1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 231.04500
- Monoisotopic Mass: 231.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30A^2
- XLogP3: 3.5
Experimental Properties
- Density: 1.225
- Boiling Point: 347.4°C at 760 mmHg
- Flash Point: 163.9°C
- Refractive Index: 1.59
- PSA: 29.96000
- LogP: 3.27440
Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203529-1g |
2-Chloro-5-(2-methylbenzoyl)pyridine |
872088-10-3 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 203529-2g |
2-Chloro-5-(2-methylbenzoyl)pyridine |
872088-10-3 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 203529-5g |
2-Chloro-5-(2-methylbenzoyl)pyridine |
872088-10-3 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| abcr | AB363579-1 g |
2-Chloro-5-(2-methylbenzoyl)pyridine; 97% |
872088-10-3 | 1g |
€701.80 | 2022-03-02 | ||
| abcr | AB363579-2 g |
2-Chloro-5-(2-methylbenzoyl)pyridine; 97% |
872088-10-3 | 2g |
€1,043.50 | 2022-03-02 | ||
| abcr | AB363579-1g |
2-Chloro-5-(2-methylbenzoyl)pyridine, 97%; . |
872088-10-3 | 97% | 1g |
€953.10 | 2025-04-15 | |
| abcr | AB363579-2g |
2-Chloro-5-(2-methylbenzoyl)pyridine, 97%; . |
872088-10-3 | 97% | 2g |
€1398.60 | 2025-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650290-1g |
(6-Chloropyridin-3-yl)(o-tolyl)methanone |
872088-10-3 | 98% | 1g |
¥5399.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650290-5g |
(6-Chloropyridin-3-yl)(o-tolyl)methanone |
872088-10-3 | 98% | 5g |
¥14204.00 | 2024-04-27 | |
| Ambeed | A192667-1g |
(6-Chloropyridin-3-yl)(o-tolyl)methanone |
872088-10-3 | 97% | 1g |
$371.0 | 2025-04-16 |
Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
872088-10-3 (Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)-) Related Products
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